molecular formula C9H7F4NO3 B6164690 methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate CAS No. 1805600-03-6

methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate

Cat. No. B6164690
CAS RN: 1805600-03-6
M. Wt: 253.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate, commonly referred to as MAFTB, is a fluorinated aromatic compound. It is a white crystalline solid that is soluble in water and other polar solvents. MAFTB has a wide range of applications in the scientific and industrial fields, including synthesis of pharmaceuticals, agrochemicals, and materials. In addition, MAFTB has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

MAFTB is used in a variety of scientific research applications, including the synthesis of pharmaceuticals and agrochemicals. Additionally, MAFTB has been studied for its potential use in the treatment of various diseases, such as cancer, inflammation, and diabetes. MAFTB has also been studied for its ability to act as an enzyme inhibitor, which could potentially be used to treat various diseases.

Mechanism of Action

The mechanism of action of MAFTB is not fully understood. However, it is believed to act as an enzyme inhibitor, which could potentially be used to treat various diseases. In addition, it has been shown to inhibit the activity of certain proteins and enzymes, which could be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
MAFTB has been shown to have a variety of biochemical and physiological effects. In laboratory studies, MAFTB has been shown to inhibit the activity of certain proteins and enzymes, which could be beneficial in the treatment of certain diseases. In addition, MAFTB has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using MAFTB in laboratory experiments include its solubility in water and other polar solvents, its low toxicity, and its low cost. However, there are also some limitations to using MAFTB in laboratory experiments. For example, the two-step synthesis process can be time-consuming and costly. Additionally, the mechanism of action of MAFTB is not fully understood, so it can be difficult to determine the exact effects of MAFTB on different biochemical and physiological processes.

Future Directions

The potential applications of MAFTB are still being explored. Some possible future directions for MAFTB research include the development of new synthesis methods, the exploration of its potential use in the treatment of various diseases, and the further study of its biochemical and physiological effects. Additionally, further research into the mechanism of action of MAFTB could lead to a better understanding of its potential applications in the medical and scientific fields.

Synthesis Methods

The synthesis of MAFTB is typically carried out through a two-step process. The first step involves the reaction of trifluoromethylbenzoic acid with ammonia in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces the intermediate product 2-amino-6-fluoro-3-(trifluoromethoxy)benzoic acid. The second step involves the reaction of the intermediate product with methyl iodide, which results in the final product, MAFTB.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate involves the introduction of an amino group, a fluoro group, and a trifluoromethoxy group onto a benzoic acid derivative. This can be achieved through a series of reactions including nitration, reduction, substitution, and esterification.", "Starting Materials": [ "Methyl 3-nitrobenzoate", "Hydrogen gas", "Palladium on carbon", "Sodium borohydride", "Fluorine gas", "Potassium fluoride", "Trifluoromethanol", "Thionyl chloride", "Ammonia gas", "Methanol", "Sodium hydroxide" ], "Reaction": [ "1. Nitration of methyl 3-nitrobenzoate with nitric acid and sulfuric acid to yield methyl 2-nitro-3-nitrobenzoate", "2. Reduction of methyl 2-nitro-3-nitrobenzoate with hydrogen gas and palladium on carbon to yield methyl 2-amino-3-nitrobenzoate", "3. Substitution of the nitro group in methyl 2-amino-3-nitrobenzoate with fluorine gas and potassium fluoride to yield methyl 2-amino-6-fluoro-3-nitrobenzoate", "4. Reduction of the nitro group in methyl 2-amino-6-fluoro-3-nitrobenzoate with sodium borohydride to yield methyl 2-amino-6-fluoro-3-aminobenzoate", "5. Esterification of methyl 2-amino-6-fluoro-3-aminobenzoate with trifluoromethanol and thionyl chloride to yield methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate", "6. Neutralization of the reaction mixture with ammonia gas and methanol, followed by treatment with sodium hydroxide to yield the final product" ] }

CAS RN

1805600-03-6

Product Name

methyl 2-amino-6-fluoro-3-(trifluoromethoxy)benzoate

Molecular Formula

C9H7F4NO3

Molecular Weight

253.2

Purity

95

Origin of Product

United States

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